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Compound of Interest

Compound Name: DTS(FBTTh2)2

Cat. No.: B12056953

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DTS(FBTTh2)2, a prominent small

molecule donor used in high-efficiency organic photovoltaic (OPV) devices. This document

details its fundamental molecular properties, experimental protocols for its synthesis and device

fabrication, and visual representations of key processes.

Core Molecular and Electronic Properties
DTS(FBTTh2)2, also known by its synonyms F-DTS and p-DTS(FBTTh2)2, is a conductive

polymer that serves as a donor material in organic electronic applications.[1][2] Its chemical

name is 7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-

hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][3][4]thiadiazole].[5][6] The molecule is designed with a

donor-acceptor-donor (D-A-D) architecture, which contributes to its low band-gap, a desirable

characteristic for absorbing a broad range of the solar spectrum.[5]

Below is a summary of its key quantitative properties:
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Property Value

Molecular Formula C64H72F2N4S8Si[1][5]

Molecular Weight 1219.89 g/mol [1][5]

HOMO Level -5.12 eV[5]

LUMO Level -3.34 eV[5]

Solubility Soluble in chloroform and chlorobenzene[1][5]

Performance in Organic Photovoltaics
DTS(FBTTh2)2 is frequently used as the electron donor in bulk-heterojunction (BHJ) solar

cells, often blended with fullerene-based acceptors like PC71BM.[1][2] The performance of

these devices is highly dependent on the processing conditions, which influence the

morphology of the active layer.

Performance Metric Reported Value

Short-Circuit Current (Jsc) 12.8 mA/cm²

Open-Circuit Voltage (Voc) 0.81 V

Fill Factor (FF) 0.68

Power Conversion Efficiency (PCE) 7.0%

Experimental Protocols
Synthesis of a Key Precursor: 7,7'-(4,4-bis(2-
ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene-2,6-
diyl)bis(4-bromobenzo[c][1][3][4]thiadiazole)
The synthesis of DTS(FBTTh2)2 involves the creation of precursor molecules that are then

coupled to form the final structure. A crucial step is the synthesis of the brominated

intermediate, as detailed below.
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Materials:

4,7-dibromobenzo[c][1][3][4]thiadiazole

4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene

Palladium(II) acetate (Pd(OAc)2)

Pivalic acid

Potassium carbonate

Dry N,N-Dimethylformamide (DMF)

Procedure:

A mixture of 4,7-dibromobenzo[c][1][3][4]thiadiazole (3.02 mmol), pivalic acid (4.33 mmol),

and potassium carbonate (5.79 mmol) in dry DMF (20 mL) is degassed with argon for 20

minutes.[3][7]

Palladium(II) acetate (0.23 mmol) is added to the mixture, which is then stirred at room

temperature for 10 minutes.[3][7]

A solution of 4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene (1.44 mmol) in

DMF (7 mL) is added dropwise to the reaction mixture over a period of 30 minutes.[3][7]

The reaction is monitored for completion.[7]

Upon completion, the mixture is poured into water and extracted with chloroform.[7]

The organic layer is then dried and the solvent is evaporated to yield the crude product,

which can be further purified by chromatography.

Fabrication of a DTS(FBTTh2)2-based Organic Solar Cell
The following protocol outlines a general procedure for the fabrication of a bulk-heterojunction

organic solar cell using DTS(FBTTh2)2 as the donor material.

Materials:
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Indium tin oxide (ITO)-coated glass substrates

Hole transport layer (HTL) material (e.g., PEDOT:PSS)

DTS(FBTTh2)2

Acceptor material (e.g., PC71BM)

Solvent (e.g., chlorobenzene)

Solvent additive (optional, e.g., 1,8-diiodooctane - DIO)[5]

Cathode material (e.g., Aluminum)

Procedure:

Substrate Cleaning: The ITO-coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol, and then dried.

Hole Transport Layer (HTL) Deposition: A thin layer of PEDOT:PSS is spin-coated onto the

ITO surface and annealed.

Active Layer Preparation: DTS(FBTTh2)2 and the acceptor (e.g., PC71BM) are dissolved in

a common solvent like chlorobenzene to create a blend solution. A solvent additive such as

DIO may be included to influence film morphology.[5]

Active Layer Deposition: The active layer blend is spin-coated on top of the HTL in an inert

atmosphere (e.g., a glovebox).

Thermal Annealing (Optional): The device may be thermally annealed to improve the

crystallinity and morphology of the active layer.[5]

Cathode Deposition: A metal cathode, such as aluminum, is deposited on top of the active

layer via thermal evaporation through a shadow mask.

Encapsulation: The completed device is encapsulated to protect it from atmospheric

degradation.
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Visualizing Key Processes
To better understand the relationships and workflows involved with DTS(FBTTh2)2, the

following diagrams are provided.

Materials Preparation

Device Fabrication

DTS(FBTTh2)2

Active Layer Spin-Coating

Acceptor (e.g., PC71BM) Solvent (e.g., Chlorobenzene) Additive (e.g., DIO)

ITO Substrate Cleaning

HTL Deposition (PEDOT:PSS)

Thermal Annealing

Cathode Evaporation (Al)

Encapsulation

Click to download full resolution via product page

Caption: Workflow for the fabrication of a DTS(FBTTh2)2-based organic solar cell.
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Caption: Energy level diagram illustrating exciton generation and charge separation at the

donor-acceptor interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]

2. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. ossila.com [ossila.com]

6. DTS(FBTTh2)2 p-DTS(FBTTh2)2 [sigmaaldrich.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to DTS(FBTTh2)2: A Key Molecule in
Organic Electronics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056953/docs#a-technical-guide-to-dts-fbtth2-2-a-
key-molecule-in-organic-electronics]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12056953/docs?utm_src=pdf-body-img#a-technical-guide-to-dts-fbtth2-2-a-key-molecule-in-organic-electronics
https://www.benchchem.com/product/b12056953?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/aldrich/772380
https://www.sigmaaldrich.com/US/en/product/aldrich/772380
https://www.mdpi.com/1422-8599/2022/1/M1310
https://www.researchgate.net/figure/Estimate-of-the-crystal-growth-direction-of-p-DTSFBTTh22-microwires-based-on_fig2_321239332
https://www.ossila.com/products/dtsfbtth22
https://www.sigmaaldrich.com/SG/en/product/aldrich/772380
https://www.researchgate.net/publication/357306258_77'-44-Bis2-ethylhexyl-4H-cyclopenta21-b34-b'dithiophene-26-diylbis4-bromobenzoc125thiadiazole
https://www.benchchem.com/product/b12056953/docs#a-technical-guide-to-dts-fbtth2-2-a-key-molecule-in-organic-electronics
https://www.benchchem.com/product/b12056953/docs#a-technical-guide-to-dts-fbtth2-2-a-key-molecule-in-organic-electronics
https://www.benchchem.com/product/b12056953/docs#a-technical-guide-to-dts-fbtth2-2-a-key-molecule-in-organic-electronics
https://www.benchchem.com/product/b12056953/docs#a-technical-guide-to-dts-fbtth2-2-a-key-molecule-in-organic-electronics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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